Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate

• IUPAC Name: methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate
• InChI: InChI=1S/C9H15NO2/c1-8-3-9(4-8,5-8)6(10)7(11)12-2/h6H,3-5,10H2,1-2H3
• InChI Key: SENYFYXOUJPSDL-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C2)C(C(=O)OC)N
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol

Description

Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate is a chemical compound that is commonly used in scientific research. This compound is also known as MAPA and has been found to have a wide range of applications in various fields of research.1.1]pentanyl)acetate.

Mechanism Of Action

The mechanism of action of Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate is not fully understood. However, it has been found to act as a chiral auxiliary in various chemical reactions. In addition, this compound has been found to have potential as a ligand for metal-catalyzed reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate are not well documented. However, this compound has been found to have low toxicity and is generally considered safe for use in laboratory experiments.

Advantages And Limitations For Lab Experiments

The advantages of using Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate in laboratory experiments include its versatility as a building block in the synthesis of other compounds, its low toxicity, and its potential as a ligand for metal-catalyzed reactions. However, the limitations of using this compound include the multi-step synthesis process required to obtain it and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the use of Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate in scientific research. One potential direction is the development of new drugs for the treatment of various diseases. Another potential direction is the use of this compound as a chiral auxiliary in various chemical reactions. In addition, further research is needed to fully understand the mechanism of action of Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate and to explore its potential applications in materials science.

Synthesis Methods

The synthesis of Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate involves a series of chemical reactions. The starting material for the synthesis is 3-methylcyclobutanone, which is reacted with ammonia to form 3-methyl-1-bicyclo[1.1.1]pentanamine. This intermediate is then reacted with chloroacetic acid to form Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate. The overall synthesis of this compound is a multi-step process and requires expertise in organic chemistry.

Scientific Research Applications

Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate has been found to have a wide range of applications in various fields of scientific research. This compound is commonly used as a building block in the synthesis of other compounds. It has been used in the synthesis of various pharmaceuticals, agrochemicals, and materials science. In addition, Methyl 2-amino-2-(3-methyl-1-bicyclo[1.1.1]pentanyl)acetate has been found to have potential applications in the development of new drugs for the treatment of various diseases.